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Compound of Interest

Compound Name: Picfeltarraenin X

Cat. No.: B591414

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available scientific information on
Picfeltarraenin X, a natural triterpenoid with the molecular formula C36H54011. While
research has identified its primary biochemical activity, a comprehensive understanding of its
broader pharmacological profile remains an area for future investigation.

Chemical and Physical Properties

Picfeltarraenin X is a complex organic molecule classified as a triterpenoid. Its fundamental
properties are summarized in the table below.

Property Value Source
Molecular Formula C36H54011 [1112]
Molecular Weight 662.81 g/mol [3]

CAS Number 1391826-61-1 [2]
Class Triterpenoid [3]

Biological Activity and Mechanism of Action
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The primary biological activity identified for Picfeltarraenin X is the inhibition of
acetylcholinesterase (AChE).[3] AChE is a critical enzyme in the nervous system responsible
for the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme,
Picfeltarraenin X can increase the levels and duration of action of acetylcholine in synaptic
clefts, a mechanism that is the basis for several drugs used to treat neurodegenerative
diseases such as Alzheimer's disease.

Note on Available Data: While Picfeltarraenin X is confirmed as an AChE inhibitor, detailed
quantitative data, such as its IC50 value, and the specifics of its binding and inhibitory
mechanism are not extensively documented in publicly available literature.

Signaling Pathways

Currently, there is a notable absence of published research detailing the specific signaling
pathways modulated by Picfeltarraenin X.

In contrast, a related compound, Picfeltarraenin IA, has been studied for its effects on
inflammatory signaling. Research on Picfeltarraenin IA has demonstrated its ability to inhibit the
lipopolysaccharide (LPS)-induced production of inflammatory cytokines, such as IL-8 and
PGEZ2, through the modulation of the NF-kB signaling pathway in human pulmonary epithelial
A549 cells.[4][5]

It is plausible that Picfeltarraenin X may exhibit similar or distinct effects on cellular signaling
pathways, but dedicated experimental investigation is required to confirm this.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Picfeltarraenin X are not
available in the current body of scientific literature.

For reference, studies on the related compound, Picfeltarraenin IA, have utilized the following
methodologies:

o Cell Viability Assays: MTT (methylthiazol-tetrazolium) assays have been used to determine
the cytotoxicity of Picfeltarraenin 1A and its effect on cell proliferation in the presence of
inflammatory stimuli.[4]
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e Enzyme-Linked Immunosorbent Assay (ELISA): This technique has been employed to
quantify the production of inflammatory mediators like IL-8 and PGE2 from cultured cells.[4]

» Western Blotting: This method has been used to analyze the expression levels of key
proteins in signaling pathways, such as COX-2 and components of the NF-kB pathway.[4]

These protocols would be applicable to the future investigation of Picfeltarraenin X's biological
activities.

Logical Relationship of Known Information

The following diagram illustrates the current understanding of Picfeltarraenin X.

Inhibits

Picfeltarraenin X targets .
(Triterpenoid) Acetylcholinesterase (AChE)

Click to download full resolution via product page

Known molecular target of Picfeltarraenin X.

Future Directions

The existing data on Picfeltarraenin X establishes it as a molecule of interest, particularly in
the context of neurodegenerative disease research due to its AChE inhibitory activity. However,
a significant amount of research is required to fully characterize its pharmacological profile.

Future studies should focus on:

e Quantitative analysis of AChE inhibition: Determining the IC50 value and kinetic parameters

of inhibition.

o Broader biological screening: Investigating its effects on other potential targets and its anti-

inflammatory, cytotoxic, or other biological activities.
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o Elucidation of signaling pathway modulation: Exploring its impact on pathways such as the
NF-kB and others relevant to its potential therapeutic applications.

 Invivo studies: Evaluating its efficacy, pharmacokinetics, and safety in animal models.

In conclusion, Picfeltarraenin X is a promising natural product that warrants further in-depth
investigation to unlock its full therapeutic potential. The scientific community is encouraged to
undertake studies that will provide the detailed experimental data necessary to advance its
development as a potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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